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Compound of Interest

Compound Name:
4-[(4-Bromo-3-

fluorophenoxy)methyl]piperidine

CAS No.: 1490666-13-1

Cat. No.: B1400105

Get Quote

Chemical Identity & Properties
Before instrumental analysis, understand the physicochemical behavior of the analyte to select

the correct solvents and buffers.
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Property Data Analytical Implication

Structure
Piperidine ring linked via

methylene to 4-bromo-3-

fluorophenol

Contains a basic secondary

amine and a lipophilic

halogenated tail.[1]

Formula C₁₂H₁₅BrFNO MW: 288.16 g/mol

pKa (Calc.) ~10.8 (Piperidine NH)

Critical: Analyte is positively

charged at neutral/low pH.

Requires high pH or ion-

pairing for retention control.

LogP (Calc.) ~2.8 - 3.2
Moderately lipophilic. Soluble

in MeOH, ACN, CHCl₃.

Chromophore Bromo-fluoro-phenoxy
UV Active: λmax ~270-280 nm

(aromatic), ~210 nm (strong).

Experimental Workflow Logic
The following diagram outlines the decision tree for selecting the correct method based on the

sample form (Free Base vs. Salt) and the analytical goal (Purity vs. Structure).
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Figure 1: Decision matrix for analytical method selection based on sample state and detection

requirements.

Part I: HPLC Analysis Protocols
Challenge: The "Piperidine Tailing"
Secondary amines like piperidine interact strongly with residual silanols on silica-based

columns, leading to peak tailing.

Solution 1 (High pH): Operate at pH > 10 (above the pKa). The amine becomes neutral,

eliminating ionic interaction with silanols. (Recommended)

Solution 2 (Low pH): Operate at pH < 3. The silanols are protonated (neutral), reducing

interaction. Requires a modern "Type B" silica or "Polar Embedded" column.

Protocol A: High pH Method (Recommended for Purity)
This method provides the sharpest peaks and highest resolution for impurities.

Column: Waters XBridge C18 or Agilent Poroshell HPH-C18 (High pH stable).

Dimensions: 150 x 4.6 mm, 3.5 µm or 5 µm.[2]

Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10.0 with NH₄OH).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.[2]

Column Temp: 30°C.

Detection: UV at 215 nm (trace impurities) and 275 nm (assay).

Gradient:
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Time (min) % A % B

0.0 95 5

10.0 10 90

12.0 10 90

12.1 95 5

| 15.0 | 95 | 5 |

Protocol B: LC-MS Compatible Method (Formic Acid)
Use this if mass spectrometry confirmation is required.

Column: Phenomenex Kinetex C18 or Waters BEH C18.

Mobile Phase A: 0.1% Formic Acid in Water.[2]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Same as above.

Note: Peak tailing factor may be slightly higher (1.2–1.5) compared to Method A.

System Suitability Criteria (Acceptance Limits)
Tailing Factor (Tf): < 1.5 (Strict), < 2.0 (Acceptable).

Theoretical Plates (N): > 5000.

Retention Time (RT): ~6.5 - 7.5 min (varies by column dwell volume).

Part II: NMR Analysis Protocols
Challenge: 19F-1H Coupling
The fluorine atom at position 3 couples with aromatic protons, creating complex splitting

patterns (multiplets) that can be confused with impurities.
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J-Coupling Expectations:

³J(F, H-2): Ortho coupling, ~8–11 Hz.

⁴J(F, H-5): Meta coupling, ~6–8 Hz.

⁵J(F, H-6): Para coupling, < 2 Hz (often broadened singlet).

Sample Preparation[2][3]
Mass: 5–10 mg.

Solvent: 600 µL CDCl₃ (Chloroform-d) for free base. Use DMSO-d₆ if the sample is a salt

(HCl/TFA) to prevent precipitation and sharpen the NH signal.

Reference: TMS (0.00 ppm).

Expected ¹H NMR Assignments (500 MHz, CDCl₃)
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Region
Shift (δ
ppm)

Multiplicity Integration Assignment
Structural
Logic

Aromatic 7.42 dd (or t) 1H Ar-H5

Ortho to Br

(deshielded),

Meta to F.

Aromatic 6.75 dd 1H Ar-H2

Ortho to F

(shielded by

ether, split by

F).

Aromatic 6.62 ddd 1H Ar-H6

Ortho to

Ether, Para to

F.

Linker 3.82 d (J=6.5 Hz) 2H O-CH₂-CH

Ether

methylene.

Doublet due

to CH.

Piperidine 3.15 dt 2H
Pip-H2eq,

H6eq

Adjacent to N

(deshielded).

Piperidine 2.65 td 2H
Pip-H2ax,

H6ax

Adjacent to

N.

Piperidine 1.85 m 1H Pip-H4
Methine

bridgehead.

Piperidine 1.78 d (broad) 2H
Pip-H3eq,

H5eq

Equatorial

protons.

Piperidine 1.25 qd 2H
Pip-H3ax,

H5ax
Axial protons.

Amine ~1.8-2.5 Broad s 1H N-H

Varies with

concentration

/water

content.
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¹³C NMR Expectations (125 MHz)
Look for doublets in the aromatic region due to C-F coupling.

C-F (C3): ~159 ppm (d, J ~245 Hz). Large coupling.

C-O (C1): ~158 ppm.

C-Br (C4): ~100-110 ppm (Shielded by resonance, split by F).

O-CH₂: ~73 ppm.

Piperidine C2/6: ~46 ppm.

¹⁹F NMR (470 MHz)
Shift: ~ -105 to -115 ppm (Ar-F).

Pattern: Multiplet (coupling to H2, H5, H6). Decoupled ¹⁹F{¹H} will appear as a singlet. This is

the best purity check for fluorinated impurities.

Data Interpretation & Reporting
Purity Calculation
Note: Exclude solvent peaks and the injection void volume (RT < 1.5 min).

Troubleshooting Guide
Problem: Doublet peaks in HPLC?

Cause: Atropisomerism (unlikely here) or slow N-inversion/protonation equilibrium.

Fix: Increase Column Temp to 40°C or switch to Method A (High pH) to force free-base

form.

Problem: Missing NH signal in NMR?

Cause: Fast exchange with trace water in CDCl₃.

Fix: Shake sample with D₂O (NH disappears) to confirm, or use dry DMSO-d₆.
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Disclaimer: This protocol is intended for research use only. Always consult Safety Data Sheets

(SDS) for 4-[(4-Bromo-3-fluorophenoxy)methyl]piperidine before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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